Chelating palladium complexes containing pyridine/pyrimidine hydroxyalkyl di-functionalized N-heterocyclic carbenes: synthesis, structure, and catalytic activity towards C–H activation†
RSC Advances Pub Date: 2015-12-11 DOI: 10.1039/C5RA21183B
Abstract
The synthesis of novel chelating palladium complexes containing pyridine/pyrimidine hydroxyalkyl di-functionalized N-heterocyclic carbenes (NHCs) via direct metallation of the precursor imidazolium salts is presented. The structure has been characterized unambiguously by X-ray single crystal analysis. Catalytic activity investigation showed that the complexes catalyse the direct C–H bond arylation of (benzo)oxazoles efficiently when using tBuOLi as base and DMF as solvent.
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